(R)-3-(1-Aminoethyl)-5-fluorophenol hydrochloride

• IUPAC Name: 3-[(1R)-1-aminoethyl]-5-fluorophenol;hydrochloride
• InChI: InChI=1S/C8H10FNO.ClH/c1-5(10)6-2-7(9)4-8(11)3-6;/h2-5,11H,10H2,1H3;1H/t5-;/m1./s1
• InChI Key: RALKGNODLJQDMD-NUBCRITNSA-N
• Canonical SMILES: CC(C1=CC(=CC(=C1)F)O)N.Cl
• Isomeric SMILES: C[C@H](C1=CC(=CC(=C1)F)O)N.Cl
• Molecular Formula: C8H11ClFNO
• Molecular Weight: 191.63 g/mol

Description

“®-3-(1-Aminoethyl)-5-fluorophenol hydrochloride” is likely a chiral compound due to the presence of the “®” notation, which refers to the configuration of the chiral center in the molecule. The “5-fluorophenol” part suggests that it has a phenol group (an aromatic ring with a hydroxyl group) with a fluorine atom at the 5th position. The “1-Aminoethyl” part indicates an ethyl chain with an amino group attached.

Synthesis Analysis

The synthesis of such compounds often involves methods like nucleophilic aromatic substitution or electrophilic aromatic substitution, where the fluorine and aminoethyl groups are introduced into the phenol ring. The exact method would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure would likely feature a phenol ring with a fluorine atom and an aminoethyl group attached. The exact positions of these groups on the ring would depend on the numbering of the carbon atoms in the ring.

Chemical Reactions Analysis

As an aromatic compound with a phenol group, it could potentially undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution. The presence of the amino group could also make it a candidate for reactions involving amines.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the specific structure of the compound. Factors such as polarity, molecular weight, and the presence of functional groups (like the phenol and amino groups) would influence properties like solubility, melting point, boiling point, etc.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if it’s used as a pharmaceutical, the mechanism of action would depend on how the compound interacts with biological systems.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific properties. As with any chemical, appropriate safety measures should be taken when handling it. This includes using personal protective equipment and following proper storage and disposal procedures.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research could involve further testing its efficacy and safety.